N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide

• IUPAC Name: N-(3-ethylpent-1-yn-3-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H21NO/c1-5-16(6-2,7-3)17-15(18)12-14-10-8-9-13(4)11-14/h1,8-11H,6-7,12H2,2-4H3,(H,17,18)
• InChI Key: PUXGFNNKIMKIBK-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C#C)NC(=O)CC1=CC=CC(=C1)C
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol

Description

N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide, also known as propionyl fentanyl, is a synthetic opioid analgesic that is structurally similar to fentanyl. It was first synthesized in the 1970s and has been used for both medical and non-medical purposes.

Mechanism of Action

N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide acts on the mu-opioid receptor in the brain and spinal cord. It binds to this receptor and activates it, leading to the inhibition of pain signals. It also has a high affinity for the delta-opioid receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects
N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide has similar biochemical and physiological effects to other opioids. It can cause respiratory depression, sedation, and euphoria. It can also cause nausea, vomiting, and constipation. It has a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide has several advantages for lab experiments. It is a potent analgesic, which makes it useful for studying pain pathways. It is also structurally similar to fentanyl, which makes it a useful reference compound. However, its high potential for abuse and dependence makes it difficult to use in animal studies.

Future Directions

There are several future directions for research on N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide. One area of research is the development of new synthetic opioids with improved analgesic properties and reduced potential for abuse and dependence. Another area of research is the study of the effects of N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide on different pain pathways. Finally, there is a need for more research on the long-term effects of N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide on the brain and body.

Synthesis Methods

The synthesis of N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide involves several steps. The first step is the reaction of 3-methylbenzaldehyde with propargyl bromide to form 3-methyl-1-phenylprop-2-yn-1-ol. This intermediate is then reacted with diethylamine and acetic anhydride to form N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide. The yield of this synthesis method is about 60%.

Scientific Research Applications

N-(1,1-diethyl-2-propyn-1-yl)-2-(3-methylphenyl)acetamide has been used in scientific research to study its analgesic properties. It has been found to be a potent analgesic with a similar potency to fentanyl. It has also been used as a reference compound in the development of new synthetic opioids.